2-chloro-N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-6-fluorobenzamide

• IUPAC Name: 2-chloro-N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-6-fluorobenzamide
• InChI: InChI=1S/C21H19ClFN3O3/c1-2-28-15-8-6-14(7-9-15)18-10-11-19(26-25-18)29-13-12-24-21(27)20-16(22)4-3-5-17(20)23/h3-11H,2,12-13H2,1H3,(H,24,27)
• InChI Key: DBFCIXCIPIJKKK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)OCCNC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C21H19ClFN3O3
• Molecular Weight: 415.8 g/mol
• CAS No.: 920249-64-5

Description

2-chloro-N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-6-fluorobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a small molecule inhibitor of a specific protein kinase that is involved in various cellular processes.

Mechanism of Action

The mechanism of action of 2-chloro-N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-6-fluorobenzamide involves the inhibition of a specific protein kinase called polo-like kinase 1 (PLK1). PLK1 is involved in various cellular processes, including cell division, DNA damage response, and centrosome maturation. Inhibition of PLK1 by this compound leads to the disruption of these processes, ultimately resulting in the inhibition of cell proliferation and induction of cell death.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. In vivo studies have also shown that this compound has potential anti-tumor activity in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-6-fluorobenzamide in lab experiments is its specificity for PLK1. This compound has been shown to have minimal off-target effects, making it an ideal tool for studying the role of PLK1 in various cellular processes. However, one limitation of using this compound is its relatively low solubility, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on 2-chloro-N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-6-fluorobenzamide. One direction is to further investigate its potential therapeutic applications in cancer treatment. This compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy and safety in clinical trials. Another direction is to explore its potential applications in other cellular processes, such as DNA damage response and centrosome maturation. Additionally, further research is needed to optimize the synthesis and formulation of this compound for use in lab experiments and clinical trials.

Synthesis Methods

The synthesis of 2-chloro-N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-6-fluorobenzamide involves the reaction of 6-fluoro-2-nitroaniline with 4-ethoxyphenylhydrazine to form 6-fluoro-2-(4-ethoxyphenyl)nitroaniline. This compound is then reacted with ethyl 2-chloroacetate to form ethyl 2-(2-chloroacetyl)-6-fluoro-2-(4-ethoxyphenyl)anilinoacetate. The final step involves the reaction of this compound with 2-(2-aminoethoxy)ethyl pyridazine-3-carboxylate to form this compound.

Scientific Research Applications

2-chloro-N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-6-fluorobenzamide has been extensively studied for its potential therapeutic applications. It has been found to inhibit the activity of a specific protein kinase that is involved in various cellular processes, including cell proliferation, survival, and migration. This compound has been shown to have potential applications in the treatment of various cancers, including breast cancer, lung cancer, and prostate cancer.